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Compound of Interest

Compound Name: Clethodim

Cat. No.: B606718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Clethodim, a selective, post-

emergence herbicide for the control of annual and perennial grasses (Poaceae family) in a

variety of broadleaf crops. This document outlines the mechanism of action, application rate

recommendations for specific grass species, and detailed protocols for efficacy testing.

Mechanism of Action
Clethodim is a member of the cyclohexanedione family of herbicides and functions by

inhibiting the enzyme acetyl-CoA carboxylase (ACCase).[1][2][3][4][5] ACCase is a critical

enzyme in the biosynthesis of fatty acids, which are essential components for the formation of

cell membranes and plant growth. By blocking this enzyme, Clethodim disrupts fatty acid

production, leading to a cessation of growth and eventual death of the susceptible grass

species. Broadleaf plants are not affected because they possess a form of ACCase that is not

susceptible to Clethodim.

Treated grass weeds exhibit a reduction in vigor and growth, with symptoms typically appearing

within 7 to 14 days of application. These symptoms include chlorosis and necrosis of younger

plant tissues, followed by a collapse of the remaining foliage.
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The following tables summarize recommended application rates of Clethodim for the control of

various Poaceae species. Rates are provided for Clethodim 2EC formulations (2 lbs active

ingredient per gallon). It is crucial to consult the specific product label for detailed instructions,

as formulations and recommendations may vary.

Table 1: Application Rates for Annual Grasses
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Target Poaceae
Species

Scientific Name
Weed Height
(inches)

Rate (fl. oz./acre)

Barnyardgrass Echinochloa crus-galli 2 - 8 6 - 8

Broadleaf Signalgrass Brachiaria platyphylla 2 - 6 6 - 8

Crabgrass, Large Digitaria sanguinalis 2 - 6 6 - 8

Crabgrass, Smooth Digitaria ischaemum 2 - 6 6 - 8

Foxtail, Giant Setaria faberi 2 - 12 6 - 8

Foxtail, Green Setaria viridis 2 - 8 6 - 8

Foxtail, Yellow Setaria pumila 2 - 8 6 - 8

Goosegrass Eleusine indica 2 - 6 6 - 8

Johnsongrass,

Seedling
Sorghum halepense 4 - 18 6 - 8

Panicum, Fall
Panicum

dichotomiflorum
2 - 8 6 - 8

Panicum, Texas Panicum texanum 2 - 6 6 - 8

Ryegrass, Annual Lolium multiflorum 2 - 6 6 - 8

Volunteer Corn Zea mays 4 - 12 4 - 6

Volunteer Corn Zea mays 12 - 24 6 - 8

Volunteer Cereals

(Barley, Oats, Wheat)

Hordeum vulgare,

Avena sativa, Triticum

aestivum

2 - 6 6 - 8

Wild Oats Avena fatua 2 - 6 6 - 8

Note: For heavier infestations or when grasses are at the maximum recommended height, use

the higher rate.

Table 2: Application Rates for Perennial Grasses
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Target Poaceae
Species

Scientific Name
Weed Height
(inches)

Rate (fl. oz./acre)
per application

Bermudagrass Cynodon dactylon 3 - 6 (runners) 8 - 16

Fescue, Tall Festuca arundinacea 4 - 8 8 - 16

Johnsongrass,

Rhizome
Sorghum halepense 8 - 18 8 - 16

Quackgrass Elymus repens 4 - 8 8 - 16

Wirestem Muhly
Muhlenbergia

frondosa
4 - 8 8 - 16

Note: Perennial grasses often require two applications for effective control. The second

application should be made to actively growing new shoots, typically 2 to 3 weeks after the

initial application.

Experimental Protocols
Greenhouse Herbicide Efficacy Trial
This protocol outlines a whole-plant bioassay to determine the efficacy of Clethodim on

specific Poaceae species.

1. Seed Acquisition and Germination:

Collect mature seeds from a susceptible population of the target grass species. A susceptible
population is one with no prior exposure to ACCase-inhibiting herbicides.
Store seeds in dry, cool conditions until use.
Germinate seeds in petri dishes on moist filter paper or directly in seedling trays with a sterile
potting mix. Germination methods may need to be optimized based on the species'
dormancy requirements.

2. Plant Propagation and Growth:

Once seedlings reach a suitable size (e.g., 2-3 leaf stage), transplant them into individual
pots (e.g., 10 cm diameter) containing a standard greenhouse potting medium.
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Grow plants in a controlled greenhouse environment with appropriate temperature, light, and
humidity for the specific species.
Water and fertilize as needed to ensure active growth.

3. Herbicide Application:

Treat plants when they reach the desired growth stage as specified in the application rate
tables (e.g., 4-6 inches in height).
Prepare a stock solution of Clethodim and dilute to the desired concentrations for the dose-
response study. It is recommended to test a range of rates, including the proposed label rate,
as well as half and double the intended rate.
Apply the herbicide solution using a calibrated cabinet sprayer to ensure uniform coverage.
The spray volume should be consistent across all treatments (e.g., 10-20 gallons per acre
equivalent).
Include an untreated control group for comparison.

4. Adjuvant Use:

Always include a crop oil concentrate (COC) at a rate of 1% v/v in the final spray volume.
For difficult-to-control species, the addition of ammonium sulfate (AMS) at 2.5 to 4.0 lbs/acre
may enhance efficacy.

5. Post-Application Care and Evaluation:

Return plants to the greenhouse and maintain optimal growing conditions.
Evaluate herbicide efficacy at 7, 14, and 21 days after treatment.
Assessments should include visual injury ratings (e.g., chlorosis, necrosis, stunting) on a
scale of 0% (no effect) to 100% (plant death).
For quantitative analysis, harvest the above-ground biomass of each plant, dry in an oven at
60°C until a constant weight is achieved, and record the dry weight.

6. Data Analysis:

Express plant survival as a percentage of the treated plants.
Calculate the reduction in biomass as a percentage of the untreated control.
Use dose-response curves to determine the herbicide rate required for 50% (GR₅₀) and 90%
(GR₉₀) growth reduction.
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Field Herbicide Efficacy Trial
This protocol provides a framework for conducting field trials to evaluate Clethodim's

performance under real-world conditions.

1. Site Selection and Preparation:

Select a field with a uniform and moderate to heavy infestation of the target Poaceae
species.
The trial site should be representative of the typical growing conditions for the region.
Prepare the site according to standard agricultural practices for the intended crop, ensuring
uniform soil type and fertility across the trial area.

2. Experimental Design:

Use a randomized complete block design with a minimum of four replications.
Plot sizes should be large enough to minimize edge effects and allow for accurate
application and assessment (e.g., 10 ft x 30 ft).

3. Treatments:

Include a range of Clethodim application rates, a standard herbicide treatment for
comparison (reference product), and an untreated control.
All herbicide treatments, including Clethodim, should be applied with the recommended
adjuvants (COC and/or AMS).

4. Application:

Apply herbicides using a calibrated research sprayer equipped with appropriate nozzles to
ensure uniform coverage.
Record environmental conditions at the time of application, including temperature, relative
humidity, wind speed, and soil moisture. Applications should be made when grasses are
actively growing and not under stress from drought or temperature extremes.

5. Data Collection:

Assess weed control at regular intervals (e.g., 14, 28, and 56 days after treatment).
Visual ratings of percent weed control should be conducted for each target species.
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In some cases, weed density (plants per unit area) and biomass samples can be collected
from quadrats within each plot.
Crop tolerance should also be evaluated by visually assessing any signs of phytotoxicity
(e.g., stunting, discoloration).

6. Data Analysis:

Analyze weed control and crop tolerance data using appropriate statistical methods (e.g.,
ANOVA) to determine significant differences between treatments.
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Caption: Clethodim's mechanism of action: Inhibition of ACCase.
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Caption: Workflow for conducting a herbicide efficacy trial.
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Important Considerations for Optimal Efficacy
Application Timing: Apply Clethodim to actively growing grasses. Efficacy is reduced when

grasses are under stress from drought, extreme temperatures, or excessive moisture.

Adjuvants: A crop oil concentrate (COC) is essential for optimal performance. The addition of

ammonium sulfate (AMS) can improve control of difficult-to-manage species.

Rainfastness: Clethodim is typically rainfast within one hour of application.

Tank Mixing: Clethodim can be tank-mixed with certain broadleaf herbicides, but this may

sometimes result in reduced grass control. Always follow the most restrictive label

instructions when tank mixing. Antagonism has been observed in some tank mixes, so a jar

test is recommended to ensure compatibility.

Herbicide Resistance: Repeated use of Clethodim or other ACCase-inhibiting herbicides

can lead to the selection of resistant biotypes in some grass species. To mitigate resistance,

it is important to rotate herbicides with different modes of action and utilize integrated weed

management strategies. Populations of Lolium rigidum and Eleusine indica have been

identified with resistance to Clethodim.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Clethodim Use on
Poaceae Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606718#calculating-clethodim-application-rates-for-
specific-poaceae-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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